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Compound of Interest

Compound Name: Palmitoyl chloride

Cat. No.: B120768

Essential Safety and Handling Guide for
Palmitoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Palmitoyl chloride (CAS No. 112-67-4). Adherence to these protocols is essential for ensuring
laboratory safety and minimizing risks associated with this corrosive and reactive compound.

Palmitoyl chloride is a hazardous substance that can cause severe skin burns, eye damage,
and respiratory tract irritation.[1][2] It reacts violently with water, releasing corrosive hydrogen
chloride gas.[1][2] Due to its hazardous nature, all handling procedures must be conducted with
strict adherence to the safety protocols outlined below.

Key Physical and Chemical Properties

A summary of important quantitative data for Palmitoyl chloride is presented in the table
below for easy reference.
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Property Value

CAS Number 112-67-4

Molecular Formula C16H3:1CIO

Molecular Weight 274.87 g/mol

Appearance Clear colorless to light yellow liquid
Boiling Point 88 -90 °C at 0.3 hPa

Melting Point 11-13°C

Density 0.906 g/mL at 25 °C

UN Number UN3265

Experimental Protocol: Safe Handling of Palmitoyl
Chloride

The following is a step-by-step procedure for the safe handling of Palmitoyl chloride in a
laboratory setting.

1. Engineering Controls and Location:

» All work with Palmitoyl chloride must be conducted in a well-ventilated laboratory, inside a
certified chemical fume hood.[1]

e An eyewash station and a safety shower must be readily accessible and in good working
order.[1][3]

2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Tightly fitting safety goggles and a full-face shield are mandatory to
protect against splashes.[2]

« Hand Protection: Wear impermeable and chemical-resistant gloves, such as nitrile rubber.[3]
Gloves must be inspected for any signs of degradation or perforation before use.[2]
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Skin and Body Protection: A lab coat or impermeable protective clothing is required to
prevent skin contact.[3] When handling larger quantities, a chemical-resistant apron is
recommended.

Respiratory Protection: If there is a risk of inhalation, or if working outside of a fume hood is
unavoidable, a NIOSH-approved respirator with cartridges appropriate for acid gases and
organic vapors must be used.[1]

. Handling Procedure:

Before starting any work, ensure all necessary materials and waste containers are prepared
and within reach inside the fume hood.

Carefully uncap the Palmitoyl chloride container, being mindful of any potential pressure
buildup.[4]

Use only compatible equipment made of glass or other resistant materials. Avoid using
aluminum or galvanized containers.[4]

Dispense the required amount of Palmitoyl chloride slowly and carefully to avoid splashing.

Keep the container tightly sealed when not in use to prevent exposure to moisture, as it
reacts violently with water.[2]

. Spill Management:

In the event of a small spill, absorb the material with an inert absorbent material such as
sand or vermiculite.[2] Do not use combustible materials.

Place the absorbed material into a suitable, labeled container for hazardous waste disposal.

[2]
For larger spills, evacuate the area and follow your institution's emergency procedures.
. First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[5]
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» Skin Contact: Immediately remove all contaminated clothing and wash the affected area with
soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[5]

« Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink one or two glasses of water. Seek immediate medical attention.[3]

6. Storage:

» Store Palmitoyl chloride in a cool, dry, and well-ventilated area away from incompatible
materials such as bases, oxidizing agents, and alcohols.[6]

e The storage area should be a designated corrosives area.[6]

o Containers must be kept tightly closed to prevent contact with moisture.[2]

7. Disposal Plan:

» All waste containing Palmitoyl chloride must be treated as hazardous waste.

e Dispose of unused product and contaminated materials in a designated, properly labeled,
and sealed container.

» Arrange for collection by a specialized chemical waste disposal company in accordance with
all local, state, and federal regulations.[3]

Workflow for Safe Handling of Palmitoyl Chloride

The following diagram illustrates the key steps and decision points for the safe handling of
Palmitoyl chloride, from preparation to disposal.
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Start: Prepare for Handling Palmitoyl Chloride

1. Don Personal Protective Equipment (PPE)
- Safety Goggles & Face Shield
- Chemical-Resistant Gloves
- Lab Coat/Protective Clothing

'

2. Prepare Chemical Fume Hood
- Ensure proper ventilation
- Have spill kit and waste container ready

l

3. Handle Palmitoyl Chloride
- Dispense slowly and carefully
- Keep container sealed when not in use

Spill Occurred?

Yes

Spill Response

- Absorb with inert material No
- Collect in hazardous waste container

v

4. Decontaminate Work Area & Equipment

'

5. Dispose of Waste
- Seal hazardous waste container
- Follow institutional disposal procedures

'

6. Remove PPE
- Remove gloves and other PPE correctly

End: Procedure Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Palmitoyl
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[https://www.benchchem.com/product/b120768#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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